Cas no 851484-67-8 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 851484-67-8
• MF: C₁₆H₁₉Cl₂NO₄
• MW: 360.232362985611
• CID: 3162412
• PubChem ID: 51441175
• Update Time: 2025-10-21

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-(2,4-dichlorophenyl)-, 1-(1,1-dimethylethyl) ester, (3R,4S)-rel-
• 1,1-Dimethylethyl trans-3-carboxy-4-(2,4-dichlorophenyl)pyrrolidine-1-carboxylate;Boc-(+/-)-trans-4-(2,4-dichloro-phenyl)-pyrrolidine-3-carboxylic acid;
• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• (3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• (3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• 851484-67-8
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454712

• MDL： MFCD29079053
• Inchi： 1S/C16H19Cl2NO4/c1-16(2,3)23-15(22)19-7-11(12(8-19)14(20)21)10-5-4-9(17)6-13(10)18/h4-6,11-12H,7-8H2,1-3H3,(H,20,21)/t11-,12+/m1/s1
• InChI Key： RWQXYYSHOCDDIC-NEPJUHHUSA-N
• SMILES： ClC1C=C(C=CC=1[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O)Cl

Computed Properties

• Exact Mass: 359.06900
• Monoisotopic Mass: 359.0691135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 3.96640

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid

Racemic (3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 851484-67-8, known as racemic (3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug development. This compound is characterized by its complex stereochemistry and unique structural features, which make it a valuable tool in the synthesis of bioactive molecules.

The tert-butoxy carbonyl group attached to the pyrrolidine ring plays a crucial role in stabilizing the molecule during synthetic processes. This protective group is widely used in peptide synthesis and other organic transformations due to its excellent stability under various reaction conditions. The 2,4-dichlorophenyl substituent introduces additional electronic and steric effects, enhancing the molecule's potential for binding to biological targets.

Recent studies have highlighted the importance of stereochemistry in drug design. The (3R,4S) configuration of this compound ensures optimal interactions within biological systems, making it a promising candidate for further exploration in pharmacological research. Researchers have utilized this compound as a key intermediate in the synthesis of novel bioactive agents targeting various therapeutic areas, including cancer and inflammatory diseases.

One of the most notable advancements involving this compound is its application in the development of enantioselective catalysts. By leveraging its chiral center at position 3 and 4 of the pyrrolidine ring, scientists have successfully synthesized catalysts that exhibit high enantioselectivity in asymmetric reactions. This has significantly improved the efficiency and cost-effectiveness of large-scale production processes in the pharmaceutical industry.

Furthermore, the pyrrolidine core of this molecule has been shown to possess inherent pharmacokinetic advantages. Its lipophilic nature enhances membrane permeability, while its rigid structure ensures stability during metabolic processes. These properties make it an ideal scaffold for designing drugs with favorable absorption and distribution profiles.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and ring-closing reactions. The use of advanced purification techniques ensures high purity levels, which are critical for downstream applications in drug discovery and development.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of this compound's behavior at the molecular level. Molecular dynamics simulations have revealed insights into its conformational flexibility and binding affinity to protein targets. These findings have paved the way for rational drug design strategies that aim to optimize both efficacy and safety profiles.

In conclusion, racemic (3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features, coupled with cutting-edge research advancements, position it as a cornerstone in the development of innovative therapeutic agents.